3-Hydroxy-3-methylcyclobutanecarbonitrile
Overview
Description
3-Hydroxy-3-Methylcyclobutanecarbonitrile is a chemical compound with the CAS number 4844-51-3 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 3-Hydroxy-3-methylcyclobutanecarbonitrile can be analyzed using various techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry . Unfortunately, specific details about the molecular structure of this compound are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, molecular formula, and molecular weight . Unfortunately, specific physical and chemical properties of 3-Hydroxy-3-methylcyclobutanecarbonitrile are not available in the search results.Scientific Research Applications
Chemical Synthesis and Isomerization
3-Hydroxy-3-methylcyclobutanecarbonitrile and its derivatives are involved in various chemical synthesis and isomerization processes. For example, epoxy derivatives of 3-methylenecyclobutane-1-carbonitrile undergo isomerization to corresponding 3-hydroxymethylbicyclobutane-1-carboxylic acid derivatives in specific conditions (Razin & Ulin, 2003).
Synthesis of Mycotoxine Moniliformin
One of the key applications includes the synthesis of 3-Hydroxy-4-methyl-3-cyclobutene-1,2-dione, which is the lowest homologue of the mycotoxine moniliformin. This substance has been synthesized through various methods involving methylcyclobutanes (Belluš et al., 1980).
Interaction with Protonic Sites
Studies also indicate its interaction with protonic sites, as shown in the case of H-MOR samples where different probes interact with hydroxy groups, affecting the activity of these sites (Bevilacqua et al., 2002).
Novel Heterocyclic Systems
Another significant application is the formation of novel spiro heterocyclic systems derived from 3-hydroxy-3(2-oxocyclohexyl)indolin-2-one, showcasing the chemical's versatility in creating diverse molecular structures (Abdel-ghany et al., 2000).
Mechanism Studies in Catalysis
The compound also plays a role in mechanism studies, such as understanding the reaction between 3-hydroxy-3-methyl-2-butanone and malononitrile catalyzed by lithium and magnesium ethoxide. These studies provide insights into the catalytic processes at a molecular level (Hu et al., 2008), (Heng et al., 2009).
Safety And Hazards
properties
IUPAC Name |
3-hydroxy-3-methylcyclobutane-1-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c1-6(8)2-5(3-6)4-7/h5,8H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBPNLHIIJCTWAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30476153 | |
Record name | 3-Hydroxy-3-methylcyclobutanecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30476153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-3-methylcyclobutanecarbonitrile | |
CAS RN |
4844-51-3 | |
Record name | 3-Hydroxy-3-methylcyclobutanecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30476153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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